Cas no 126054-81-7 (b-D-Glucopyranoside,(2S,4aS,6R,8aS)-6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]decahydro-8a-methyl-4-methylene-2-naphthalenyl6-O-D-apio-b-D-furanosyl- (9CI))

• Product Name: b-D-Glucopyranoside,(2S,4aS,6R,8aS)-6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]decahydro-8a-methyl-4-methylene-2-naphthalenyl6-O-D-apio-b-D-furanosyl- (9CI)
• CAS No: 126054-81-7
• MF: C₃₂H₅₄O₁₆
• MW: 694.761572360992
• CID: 227485
• Update Time: 2024-03-01

b-D-Glucopyranoside,(2S,4aS,6R,8aS)-6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]decahydro-8a-methyl-4-methylene-2-naphthalenyl6-O-D-apio-b-D-furanosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(2S,4aS,6R,8aS)-6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]decahydro-8a-methyl-4-methylene-2-naphthalenyl6-O-D-apio-b-D-furanosyl- (9CI)
• b-D-Glucopyranoside,(2S,4aS,6R,8aS)-6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]decahydro-8a-methyl-4-methylene-2-naphthalenyl
• Atractyloside E
• b-D-Glucopyranoside, 6-[1-(b-D-glucopyranosyloxy)-1-methylethyl]decahydro-8a-methyl-4-methylene-2-naphthalenyl6-O-D-apio-b-D-furanosyl-, [2S-(2a,4aa,6b,8ab)]-
• β-D-Glucopyranoside, (2S,4aS,6R,8aS)-6-[1-(β-D-glucopyranosyloxy)-1-methylethyl]decahydro-8a-methyl-4-methylene-2-naphthalenyl 6-O-D-apio-β-D-furanosyl- (9CI)

• Inchi： 1S/C32H54O16/c1-14-7-16(45-27-24(39)23(38)21(36)19(47-27)11-43-29-26(41)32(42,12-34)13-44-29)9-31(4)6-5-15(8-17(14)31)30(2,3)48-28-25(40)22(37)20(35)18(10-33)46-28/h15-29,33-42H,1,5-13H2,2-4H3
• InChI Key： QSTRBHATEJGVOL-UHFFFAOYSA-N
• SMILES： CC(C1CC2C(CC(OC3C(O)C(O)C(O)C(COC4C(O)C(CO)(O)CO4)O3)CC2=C)(C)CC1)(OC1C(O)C(O)C(O)C(CO)O1)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 891.5±65.0 °C(Predicted)
• PSA: 52.54
• pka: 12.77±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides